Cas no 2228221-84-7 (3-(1-ethynylcyclopropyl)-1-benzothiophene)

• Product Name: 3-(1-ethynylcyclopropyl)-1-benzothiophene
• CAS No: 2228221-84-7
• MF: C₁₃H₁₀S
• MW: 198.283502101898
• CID: 6526687
• PubChem ID: 165706135
• Update Time: 2025-07-23

3-(1-ethynylcyclopropyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethynylcyclopropyl)-1-benzothiophene
• EN300-1802983
• 2228221-84-7

• Inchi： 1S/C13H10S/c1-2-13(7-8-13)11-9-14-12-6-4-3-5-10(11)12/h1,3-6,9H,7-8H2
• InChI Key： JJJVGOAQJRHKBT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C1(C#C)CC1

Computed Properties

• Exact Mass: 198.05032149g/mol
• Monoisotopic Mass: 198.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-(1-ethynylcyclopropyl)-1-benzothiophene

Comprehensive Overview of 3-(1-ethynylcyclopropyl)-1-benzothiophene (CAS No. 2228221-84-7)

3-(1-ethynylcyclopropyl)-1-benzothiophene (CAS No. 2228221-84-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzothiophene core and ethynylcyclopropyl substituent, exhibits intriguing chemical properties that make it a valuable candidate for various applications. Researchers are particularly interested in its potential role in drug discovery, where its structural features may contribute to novel therapeutic agents targeting neurological disorders and inflammatory diseases.

The molecular structure of 3-(1-ethynylcyclopropyl)-1-benzothiophene combines a benzothiophene moiety with an ethynylcyclopropyl group, creating a hybrid framework that enhances its reactivity and binding affinity. This combination is particularly relevant in the context of small-molecule drug development, where such scaffolds are often explored for their ability to modulate biological pathways. Recent studies have highlighted its potential in kinase inhibition, a hot topic in cancer research, due to its ability to interact with specific protein targets.

In addition to its pharmaceutical applications, 3-(1-ethynylcyclopropyl)-1-benzothiophene is also being investigated for its utility in advanced materials. Its conjugated system and rigid structure make it a promising candidate for organic electronics, including OLEDs (organic light-emitting diodes) and photovoltaic devices. The growing demand for sustainable energy solutions has spurred interest in such compounds, as they offer potential advantages in terms of efficiency and environmental compatibility.

The synthesis of 3-(1-ethynylcyclopropyl)-1-benzothiophene involves multi-step organic reactions, often starting from commercially available benzothiophene derivatives. Key steps include the introduction of the ethynylcyclopropyl group via Sonogashira coupling or similar cross-coupling methodologies. Researchers are continually optimizing these synthetic routes to improve yields and scalability, addressing one of the most frequently searched questions in organic chemistry forums: "How to synthesize complex heterocyclic compounds efficiently?"

Another area of interest is the compound's stability and solubility profile, which are critical for its practical applications. Recent advancements in formulation science have explored ways to enhance these properties, making 3-(1-ethynylcyclopropyl)-1-benzothiophene more viable for drug delivery systems and material coatings. These developments align with the broader trend of personalized medicine and smart materials, which are among the top-searched topics in scientific databases.

From a regulatory perspective, 3-(1-ethynylcyclopropyl)-1-benzothiophene is not classified as a hazardous substance, making it accessible for research and development purposes. However, as with any novel compound, thorough toxicological studies are essential to ensure its safety for intended uses. This aspect is particularly relevant given the increasing public interest in chemical safety and green chemistry, as reflected in recent search engine trends.

In summary, 3-(1-ethynylcyclopropyl)-1-benzothiophene (CAS No. 2228221-84-7) represents a versatile and promising compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features and potential for innovation make it a subject of ongoing research, addressing some of the most pressing questions in modern science. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in shaping future technologies and therapies.